Cas no 2411183-47-4 (2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone)

• Product Name: 2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone
• CAS No: 2411183-47-4
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 5416093
• PubChem ID: 146109058
• Update Time: 2025-06-28

2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 2411183-47-4
• EN300-7560227
• 1-[(3Ar,6aR)-3a-phenyl-3,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrol-5-yl]-2-chloropropan-1-one
• Z2903923616
• rac-1-[(3aR,6aR)-3a-phenyl-hexahydro-1H-furo[3,4-c]pyrrol-5-yl]-2-chloropropan-1-one
• 2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone

• Inchi： 1S/C15H18ClNO2/c1-11(16)14(18)17-7-13-8-19-10-15(13,9-17)12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3/t11?,13-,15+/m1/s1
• InChI Key： LNYMVQIRVXBVHA-ICSQTIAXSA-N
• SMILES： C(N1C[C@@]2(C3=CC=CC=C3)COC[C@@]2([H])C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 279.1026065g/mol
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.7±45.0 °C(Predicted)
• pka: -0.97±0.40(Predicted)

Additional information on 2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone

Introduction to 2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone (CAS No. 2411183-47-4)

2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2411183-47-4, this molecule represents a fusion of heterocyclic chemistry and functional group diversity, making it a valuable scaffold for drug discovery and development. The compound's structure incorporates a fused pyrrole-furan system, which is often associated with enhanced binding affinity and metabolic stability—key attributes in the design of novel therapeutic agents.

The chloro-substituent at the 2-position of the propanone moiety introduces electrophilic reactivity, enabling further derivatization through nucleophilic substitution or condensation reactions. This feature is particularly useful in medicinal chemistry, as it allows for the rapid construction of libraries of analogs with tailored pharmacological profiles. Additionally, the tetrahydrofuro[3,4-c]pyrrol core is a privileged structure in natural product-inspired drug design, known for its ability to interact with biological targets such as enzymes and receptors. The stereochemistry at the 3aR and 6aR positions further refines the compound's specificity, ensuring optimal interactions with biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such complex molecules. Studies using molecular docking simulations have suggested that 2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone may exhibit inhibitory activity against several enzyme targets implicated in inflammatory and infectious diseases. For instance, preliminary virtual screening has identified potential binding interactions with cyclooxygenase (COX) enzymes, which are central to the biosynthesis of prostaglandins—a key pathway in pain and inflammation regulation.

In parallel, experimental investigations have begun to explore the synthetic pathways leading to this compound. The synthesis involves multi-step reactions that include cyclization of appropriately substituted precursors followed by functional group manipulations. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity throughout the process. Such synthetic strategies are critical for achieving enantiopure compounds, which often exhibit superior pharmacological properties compared to racemic mixtures.

The furo[3,4-c]pyrrol scaffold is particularly interesting because it mimics structures found in bioactive natural products. For example, derivatives of this core have been reported to possess antimicrobial and antitumor activities. The phenyl substituent at the 3a-position further enhances lipophilicity, a desirable characteristic for oral bioavailability. These combined features make 2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone a promising candidate for further exploration in medicinal chemistry.

Current research is also focusing on optimizing synthetic routes to improve yield and scalability while maintaining enantioselectivity. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex heterocycles efficiently. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl groups or other functional moieties at strategic positions within the molecule. Such methodologies align with green chemistry principles by reducing waste and improving atom economy.

The potential therapeutic applications of this compound are broad and warrant further investigation. Beyond its putative COX inhibition, preliminary data suggest that it may also modulate other signaling pathways involved in disease progression. For example, interactions with serine/threonine kinases have been hypothesized based on structural analogies with known kinase inhibitors. These findings underscore the importance of 2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone as a lead compound for developing novel therapeutics.

In conclusion,2-Chloro-1-[(3aR,6aR)-tetrahydro-3a-phenyl-1H-furo[3,4-c]pyrrol-5(3H)-yl]-1-propanone (CAS No. 2411183-47-4) represents a structurally intricate and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic motifs and functional groups positions it as an attractive scaffold for drug discovery efforts targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play a pivotal role in future therapeutic developments.